Cas no 128895-75-0 (2-fluoro-4-n-hexyloxybenzoic acid)

• Product Name: 2-fluoro-4-n-hexyloxybenzoic acid
• CAS No: 128895-75-0
• MF: C₁₃H₁₇FO₃
• MW: 240.270687818527
• CID: 897941
• PubChem ID: 2774477
• Update Time: 2025-04-19

2-fluoro-4-n-hexyloxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-4-n-hexyloxybenzoic acid
• 2-fluoro-4-hexoxybenzoic acid
• 2-Fluoro-4-hexyloxybenzoic acid
• 4-n-hexyloxy-2-fluorobenzoic acid
• PC8200
• 2'-FLUORO-4'-HEXYLOXYBENZOIC ACID

• Inchi： 1S/C13H17FO3/c1-2-3-4-5-8-17-10-6-7-11(13(15)16)12(14)9-10/h6-7,9H,2-5,8H2,1H3,(H,15,16)
• InChI Key： BTUUAOLMGQMMTQ-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)O)C=CC(=C1)OCCCCCC

Computed Properties

• Exact Mass: 240.11600
• Monoisotopic Mass: 240.11617256g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53000
• LogP: 3.48300

2-fluoro-4-n-hexyloxybenzoic acid Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Safety Term：S26-36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives